Cas no 1211774-49-0 (Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate)

• Product Name: Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate
• CAS No: 1211774-49-0
• MF: C₁₁H₇FNNaO₂S
• MW: 259.231955766678
• CID: 4578071
• Update Time: 2025-10-29

Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetate
• Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate

• Inchi： 1S/C11H8FNO2S.Na/c12-8-3-1-7(2-4-8)9-6-16-10(13-9)5-11(14)15;/h1-4,6H,5H2,(H,14,15);/q;+1/p-1
• InChI Key： FSRQBBXZVNJVCW-UHFFFAOYSA-M
• SMILES： [Na+].C([O-])(=O)CC1=NC(C2=CC=C(F)C=C2)=CS1

Additional information on Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate

Introduction to Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate (CAS No. 1211774-49-0)

Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate (CAS No. 1211774-49-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a fluorophenyl moiety in its structure enhances its pharmacological properties, making it a promising candidate for further investigation.

The chemical structure of Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate consists of a thiazole ring substituted with an acetic acid derivative at the 2-position and a 4-fluorophenyl group at the 4-position. This unique arrangement contributes to its distinct interactions with biological targets, which is a critical factor in drug design and discovery. The compound's solubility profile and stability under various conditions make it suitable for multiple applications in synthetic chemistry and medicinal chemistry.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Specifically, Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate has shown potential in preclinical studies as an inhibitor of certain enzymes involved in cancer cell proliferation. The fluorine atom in the phenyl ring enhances the compound's metabolic stability and binding affinity to target proteins, which are crucial factors for drug efficacy.

The synthesis of Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-purity starting materials and controlled reaction conditions is essential to achieving the desired chemical entity.

The pharmacological evaluation of Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate has revealed promising results in vitro and in vivo. Studies have demonstrated its ability to modulate key signaling pathways involved in cancer progression. For instance, it has been shown to inhibit the activity of kinases that are overexpressed in various tumor types. Additionally, the compound exhibits low toxicity profiles in animal models, suggesting its potential as a safe therapeutic agent.

The development of novel drug candidates often involves structural optimization to enhance pharmacokinetic properties such as bioavailability and tissue distribution. Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate has been subjected to structural modifications to improve its pharmacological profile. These modifications aim to enhance binding affinity while minimizing off-target effects. The use of computational modeling techniques has facilitated the rational design of analogs with improved properties.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their biological activity by influencing electronic properties and binding interactions. In the case of Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate, the fluorine atom at the phenyl ring contributes to its high metabolic stability and enhanced binding affinity to biological targets. This feature makes it an attractive scaffold for developing next-generation therapeutics.

Ongoing research efforts are focused on exploring the full therapeutic potential of Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate. Preclinical studies are being conducted to evaluate its efficacy against various diseases, including cancer and inflammatory disorders. The compound's unique structural features make it a versatile tool for drug discovery, offering opportunities for developing novel treatments with improved efficacy and safety profiles.

The industrial production of Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate requires stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify product identity. These methods ensure that the final product meets regulatory standards for pharmaceutical use.

In conclusion, Sodium 2-4-(4-Fluorophenyl)-1,3-thiazol-2-ylacetate (CAS No. 1211774-49-0) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structure and biological activities make it a valuable tool for developing new therapeutic agents. Continued research efforts will further elucidate its mechanisms of action and expand its applications in medicine.